Cas no 1341280-27-0 (1-bromo-2-(4-methylcyclohexyl)oxycycloheptane)

• Product Name: 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane
• CAS No: 1341280-27-0
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 5939608
• PubChem ID: 63470227
• Update Time: 2025-11-01

1-bromo-2-(4-methylcyclohexyl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane
• 1341280-27-0
• EN300-1132469
• 1-bromo-2-[(4-methylcyclohexyl)oxy]cycloheptane

• Inchi： 1S/C14H25BrO/c1-11-7-9-12(10-8-11)16-14-6-4-2-3-5-13(14)15/h11-14H,2-10H2,1H3
• InChI Key： ZYHOPFZJGHIJPP-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OC1CCC(C)CC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane

Introduction to 1-Bromo-2-(4-Methylcyclohexyl)oxycycloheptane (CAS No. 1341280-27-0)

1-Bromo-2-(4-methylcyclohexyl)oxycycloheptane, identified by the Chemical Abstracts Service (CAS) number 1341280-27-0, is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a cycloheptane ring, and a 4-methylcyclohexyl group. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane is C₁₅H₂₇OBr, and its molecular weight is approximately 305.3 g/mol. The compound's structure consists of a seven-membered cycloheptane ring with an oxygen atom attached to the second carbon, forming an ether linkage. The 4-methylcyclohexyl group is attached to the oxygen atom, and a bromine atom is substituted at the first carbon of the cycloheptane ring. This arrangement of functional groups imparts specific chemical and physical properties to the compound.

In recent years, 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane has gained attention in the field of organic synthesis due to its versatility as a building block. The bromine atom can be readily replaced by other functional groups through various substitution reactions, such as nucleophilic substitution or coupling reactions. This makes it an excellent starting material for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials science applications.

The reactivity of the bromine atom in 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane has been extensively studied. For instance, it can undergo palladium-catalyzed cross-coupling reactions with boronic acids or organozinc reagents to form new carbon-carbon bonds. These reactions are crucial in the synthesis of complex organic molecules and have been utilized in the development of novel drugs and materials. Additionally, the ether linkage in the molecule provides further opportunities for functionalization through selective oxidation or cleavage reactions.

In the pharmaceutical industry, 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane has shown promise as an intermediate in the synthesis of bioactive compounds. Its structural complexity and functional group diversity make it suitable for use in drug discovery programs aimed at developing new therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For example, researchers have used this compound as a key intermediate in the synthesis of novel anti-inflammatory agents that target specific inflammatory pathways.

The physical properties of 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane, such as its melting point and solubility characteristics, are also important considerations for its use in various applications. The compound typically exists as a colorless solid at room temperature and is soluble in common organic solvents like dichloromethane, ethanol, and acetone. These properties facilitate its handling and processing in laboratory settings and industrial-scale production processes.

Safety and environmental considerations are paramount when working with organic compounds like 1-bromo-2-(4-methylcyclohexyl)oxycloheptane. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during handling and storage to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 1-bromo-2-(4-methylcyclohexyl)oxycycloheptane (CAS No. 1341280-27-0) is a versatile organic compound with significant potential in various fields of research and development. Its unique structural features and reactivity make it an important intermediate in organic synthesis, particularly in the pharmaceutical industry. Ongoing research continues to explore new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.